Cas no 204251-86-5 (Fmoc-d-glu-oall)

• Product Name: Fmoc-d-glu-oall
• CAS No: 204251-86-5
• MF: C₂₃H₂₃NO₆
• MW: 409.43182682991
• MDL: MFCD01074691
• CID: 1036905
• PubChem ID: 51340504
• Update Time: 2025-09-26

Fmoc-d-glu-oall Chemical and Physical Properties

Names and Identifiers

• (R)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(allyloxy)-5-oxopentanoic acid
• (R)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-5-(allyloxy)-5-oxopentanoic acid
• Fmoc-D-Glu-OAll
• FMOC-D-GLUTAMIC ACID Α-ALLYL ESTER
• Fmoc-d-glutamicacida-allylester
• AmbotzFAA1325
• D-Fmoc-Glu-OAll
• Fmoc-D-Glu-1-allyl ester
• AKOS016843653
• DS-5128
• CS-0157986
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-glutamic-acid-alpha allyl ester
• (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxo-5-prop-2-enoxypentanoic acid
• (R)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(allyloxy)-5-oxopentanoicacid
• MFCD01074691
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-glutamic-acid-alpha allyl ester (Fmoc-D-Glu-OAll)
• (R)-4-(Fmoc-amino)-5-(allyloxy)-5-oxopentanoic acid
• (4R)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxo-5-(prop-2-en-1-yloxy)pentanoic acid
• FD21375
• 204251-86-5
• (4R)-4-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-5-oxo-5-[(prop-2-en-1-yl)oxy]pentanoic acid
• DTXSID80679798
• (4R)-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-OXO-5-(PROP-2-EN-1-YLOXY)PENTANOIC ACID
• S-204251-86-5
• D-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(2-propen-1-yl) ester
• Fmoc-d-glu-oall

• MDL： MFCD01074691
• Inchi： 1S/C23H23NO6/c1-2-13-29-22(27)20(11-12-21(25)26)24-23(28)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19-20H,1,11-14H2,(H,24,28)(H,25,26)/t20-/m1/s1
• InChI Key： ORKKMGRINLTBPC-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(=O)OCC=C)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 409.15300
• Monoisotopic Mass: 409.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
• PSA: 101.93000
• LogP: 3.87860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-d-glu-oall

Introduction to Fmoc-d-glu-oall (CAS No. 204251-86-5) and Its Applications in Modern Chemical Biology

Fmoc-d-glu-oall, with the chemical abstracts service number CAS No. 204251-86-5, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a protected formylated d-glutamic acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. The unique structural properties of Fmoc-d-glu-oall make it an invaluable tool for researchers aiming to develop novel therapeutic agents and understand complex biological pathways.

The Fmoc (fluorenylmethyloxycarbonyl) group is a key feature of this compound, providing stability and facilitating its use in solid-phase peptide synthesis (SPPS). This protection strategy allows for selective modification and deprotection steps, which are essential for constructing complex peptide sequences with high fidelity. The d-glu-oall moiety, derived from d-glutamic acid, contributes to the compound's ability to interact with specific biological targets, making it particularly useful in the development of enzyme inhibitors and receptor ligands.

In recent years, there has been a surge in research focused on developing targeted therapies for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The demand for high-quality peptide-based drugs has led to an increased need for specialized reagents like Fmoc-d-glu-oall. Current studies highlight its potential in modulating biological processes by serving as a precursor for designing peptidomimetics that can mimic the activity of natural peptides while avoiding their drawbacks, such as rapid degradation or off-target effects.

One of the most compelling aspects of Fmoc-d-glu-oall is its versatility in synthetic chemistry. Researchers have leveraged this compound to develop novel strategies for peptide coupling and modification, enabling the creation of complex molecular architectures. For instance, recent advancements in solid-phase peptide synthesis have utilized Fmoc-d-glu-oall to construct peptidic chains with high precision, which is critical for ensuring the biological activity of the final product. This has opened up new avenues for drug discovery and development, particularly in the realm of targeted cancer therapies where specificity is paramount.

The application of computational methods and machine learning algorithms has further enhanced the utility of Fmoc-d-glu-oall. By integrating structural data with predictive models, researchers can optimize synthetic routes and predict the behavior of peptides under various conditions. This interdisciplinary approach has led to more efficient synthesis processes and improved yields of biologically active peptides. The insights gained from these studies not only advance our understanding of peptide chemistry but also provide practical tools for drug design.

Another area where Fmoc-d-glu-oall has made significant contributions is in the field of protein engineering. The ability to precisely modify protein structures using this compound allows researchers to explore how subtle changes can affect protein function. This has implications for developing new therapeutic strategies, such as designing proteins that can bind to specific disease-causing agents or enhance immune responses. The flexibility offered by Fmoc-d-glu-oall in molecular design makes it an indispensable tool for protein scientists.

The role of Fmoc-d-glu-oall in addressing global health challenges cannot be overstated. As populations age and new pathogens emerge, the need for innovative therapeutic solutions becomes increasingly urgent. Peptide-based drugs offer a promising alternative to traditional small-molecule therapeutics due to their ability to target specific biological pathways with high precision. The continued development of compounds like Fmoc-d-glu-oall will be crucial in meeting these challenges and improving patient outcomes worldwide.

In conclusion, Fmoc-d-glu-oall (CAS No. 204251-86-5) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique properties make it an essential component in peptide synthesis, enabling the development of novel therapeutic agents with high efficacy and minimal side effects. As research progresses, we can expect even more innovative applications of this compound, further solidifying its importance in modern drug discovery and development.